Cas no 1403567-85-0 (Methyl 4,5-dichlorofuran-2-carboxylate)

• Product Name: Methyl 4,5-dichlorofuran-2-carboxylate
• CAS No: 1403567-85-0
• MF: C₆H₄Cl₂O₃
• MW: 195.000160217285
• CID: 4698674
• Update Time: 2025-11-02

Methyl 4,5-dichlorofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5-dichlorofuran-2-carboxylate

• Inchi： 1S/C6H4Cl2O3/c1-10-6(9)4-2-3(7)5(8)11-4/h2H,1H3
• InChI Key： BXNACPWZFPSLPB-UHFFFAOYSA-N
• SMILES： ClC1=C(OC(C(=O)OC)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Topological Polar Surface Area: 39.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 4,5-dichlorofuran-2-carboxylate

Methyl 4,5-Dichlorofuran-2-carboxylate: Properties, Applications, and Market Insights

Methyl 4,5-dichlorofuran-2-carboxylate (CAS No. 1403567-85-0) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This furan derivative has gained attention due to its unique structural properties and versatility in synthetic applications. With the increasing demand for heterocyclic compounds in drug discovery, methyl 4,5-dichlorofuran-2-carboxylate synthesis has become a topic of interest among chemists and researchers.

The molecular structure of methyl 4,5-dichlorofuran carboxylate features a furan ring substituted with two chlorine atoms at positions 4 and 5, along with a methyl ester group at position 2. This specific arrangement contributes to its reactivity and makes it valuable as a building block in organic synthesis. Recent studies have explored its potential in creating novel biologically active compounds, particularly in the development of new antimicrobial agents.

In pharmaceutical applications, 4,5-dichlorofuran-2-carboxylic acid methyl ester serves as a key intermediate for the synthesis of various therapeutic molecules. Its structural motif appears in several drug candidates currently under investigation for treating inflammatory conditions and metabolic disorders. The compound's stability and solubility profile make it particularly useful in medicinal chemistry workflows, especially in fragment-based drug design approaches that are gaining popularity in modern drug discovery.

The agrochemical industry has also shown interest in methyl dichlorofuran carboxylate derivatives for developing new crop protection agents. Researchers are investigating its potential as a precursor for novel fungicides and herbicides, responding to the growing need for environmentally friendly pest control solutions. This aligns with current trends in sustainable agriculture and the search for alternatives to traditional chemical treatments.

From a synthetic chemistry perspective, methyl 4,5-dichloro-furan-2-carboxylate offers interesting possibilities for further functionalization. The presence of both electron-withdrawing (chloro) and electron-donating (ester) groups creates a unique electronic environment that can be exploited in various coupling reactions. Recent publications have highlighted its use in palladium-catalyzed cross-coupling reactions, which are fundamental to modern organic synthesis methodologies.

The global market for furan-based intermediates like methyl 4,5-dichlorofuran-2-carboxylate has been steadily growing, driven by increased R&D activities in both pharmaceutical and agricultural sectors. Manufacturers are focusing on developing efficient and scalable synthesis routes to meet the rising demand from research institutions and industrial laboratories. Quality control and purity standards have become particularly important considerations for end-users working in regulated environments.

Analytical characterization of methyl 4,5-dichlorofuran carboxylate typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods are crucial for verifying the compound's identity and purity, especially when used as a reference standard or starting material in sensitive synthetic pathways. The availability of high-purity samples has become increasingly important as applications in precision medicine and targeted agrochemicals continue to expand.

Storage and handling recommendations for 4,5-dichlorofuran-2-methyl carboxylate emphasize the importance of proper containment under inert atmosphere and protection from moisture. While not classified as highly hazardous, standard laboratory safety protocols should be followed when working with this compound, including the use of appropriate personal protective equipment and proper ventilation systems.

Recent advancements in green chemistry have led to the development of more sustainable production methods for methyl 4,5-dichlorofuran-2-carboxylate. Researchers are exploring catalytic processes and solvent-free conditions to reduce environmental impact while maintaining high yields and selectivity. These innovations respond to the chemical industry's growing emphasis on sustainable practices and reduced carbon footprints.

The future outlook for methyl 4,5-dichlorofuran carboxylate chemistry appears promising, with potential applications emerging in materials science and specialty chemicals. Its structural features make it a candidate for developing novel polymers and functional materials with specific electronic or optical properties. As research continues, we can expect to see new applications and derivatives of this versatile compound entering various high-tech industries.

For researchers interested in methyl 4,5-dichlorofuran-2-carboxylate suppliers, it's important to verify certificates of analysis and technical specifications when sourcing this material. Reputable manufacturers typically provide detailed documentation including purity assays, impurity profiles, and stability data to ensure the compound meets the requirements of specific applications.

In conclusion, methyl 4,5-dichlorofuran-2-carboxylate (CAS 1403567-85-0) represents an important building block in modern organic synthesis with diverse applications across multiple industries. Its unique chemical properties and versatility continue to make it a valuable tool for researchers developing new pharmaceutical compounds, agrochemicals, and advanced materials. As synthetic methodologies evolve and new applications are discovered, this compound is likely to maintain its significance in chemical research and industrial applications.